Cas no 2034451-54-0 (N-(2,3-dimethoxy-2-methylpropyl)-3-(4-methoxyphenyl)propanamide)

• Product Name: N-(2,3-dimethoxy-2-methylpropyl)-3-(4-methoxyphenyl)propanamide
• CAS No: 2034451-54-0
• MF: C₁₆H₂₅NO₄
• MW: 295.374005079269
• CID: 5336129
• Update Time: 2025-06-11

N-(2,3-dimethoxy-2-methylpropyl)-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethoxy-2-methylpropyl)-3-(4-methoxyphenyl)propanamide

• Inchi： 1S/C16H25NO4/c1-16(21-4,12-19-2)11-17-15(18)10-7-13-5-8-14(20-3)9-6-13/h5-6,8-9H,7,10-12H2,1-4H3,(H,17,18)
• InChI Key： JZWIUTRLOXBXEK-UHFFFAOYSA-N
• SMILES： O(C)C(C)(COC)CNC(CCC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 303
• XLogP3: 1.4
• Topological Polar Surface Area: 56.8

Additional information on N-(2,3-dimethoxy-2-methylpropyl)-3-(4-methoxyphenyl)propanamide

N-(2,3-dimethoxy-2-methylpropyl)-3-(4-methoxyphenyl)propanamide: A Comprehensive Overview

N-(2,3-dimethoxy-2-methylpropyl)-3-(4-methoxyphenyl)propanamide (CAS No. 2034451-54-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of several recent studies aimed at elucidating its properties and potential applications.

The molecular structure of N-(2,3-dimethoxy-2-methylpropyl)-3-(4-methoxyphenyl)propanamide consists of a propanamide backbone with a substituted phenyl ring and a dimethoxy-methylpropyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent research has focused on the pharmacological properties of N-(2,3-dimethoxy-2-methylpropyl)-3-(4-methoxyphenyl)propanamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(2,3-dimethoxy-2-methylpropyl)-3-(4-methoxyphenyl)propanamide significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory properties, N-(2,3-dimethoxy-2-methylpropyl)-3-(4-methoxyphenyl)propanamide has also shown promise in neuroprotective applications. Research conducted at the University of California, Los Angeles (UCLA), revealed that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes and reducing the levels of reactive oxygen species (ROS). These findings suggest that N-(2,3-dimethoxy-2-methylpropyl)-3-(4-methoxyphenyl)propanamide may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of N-(2,3-dimethoxy-2-methylpropyl)-3-(4-methoxyphenyl)propanamide has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Moreover, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In the context of drug development, the synthetic route for producing N-(2,3-dimethoxy-2-methylpropyl)-3-(4-methoxyphenyl)propanamide has been optimized to ensure high yield and purity. The synthesis involves several steps, including the formation of the propanamide backbone and subsequent functionalization with the dimethoxy-methylpropyl and 4-methoxyphenyl groups. These advancements in synthetic chemistry have facilitated large-scale production of the compound for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2,3-dimethoxy-2-methylpropyl)-3-(4-methoxyphenyl)propanamide in human subjects. Early results from phase I trials have been encouraging, with the compound demonstrating good safety profiles and preliminary evidence of efficacy in reducing inflammation and pain. These findings have paved the way for further clinical development and potential market approval.

In conclusion, N-(2,3-dimethoxy-2-methylpropyl)-3-(4-methoxyphenyl)propanamide (CAS No. 2034451-54-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.